Cas no 854004-98-1 (2-(2,4-dimethylphenyl)amino-N-{5-(2-fluorophenyl)methyl-1,3-thiazol-2-yl}acetamide)

• Product Name: 2-(2,4-dimethylphenyl)amino-N-{5-(2-fluorophenyl)methyl-1,3-thiazol-2-yl}acetamide
• CAS No: 854004-98-1
• MF: C₂₀H₂₀FN₃OS
• MW: 369.455706596375
• CID: 5438465
• Update Time: 2025-10-19

2-(2,4-dimethylphenyl)amino-N-{5-(2-fluorophenyl)methyl-1,3-thiazol-2-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-dimethylanilino)-N-[5-[(2-fluorophenyl)methyl]-1,3-thiazol-2-yl]acetamide
• 2-(2,4-dimethylphenyl)amino-N-{5-(2-fluorophenyl)methyl-1,3-thiazol-2-yl}acetamide

• Inchi： 1S/C20H20FN3OS/c1-13-7-8-18(14(2)9-13)22-12-19(25)24-20-23-11-16(26-20)10-15-5-3-4-6-17(15)21/h3-9,11,22H,10,12H2,1-2H3,(H,23,24,25)
• InChI Key： DDNZTCLRLHKLHX-UHFFFAOYSA-N
• SMILES： C(NC1=NC=C(CC2=CC=CC=C2F)S1)(=O)CNC1=CC=C(C)C=C1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(2,4-dimethylphenyl)amino-N-{5-(2-fluorophenyl)methyl-1,3-thiazol-2-yl}acetamide

2-(2,4-dimethylphenyl)amino-N-{5-(2-fluorophenyl)methyl-1,3-thiazol-2-yl}acetamide (CAS No. 854004-98-1): A Comprehensive Overview

2-(2,4-dimethylphenyl)amino-N-{5-(2-fluorophenyl)methyl-1,3-thiazol-2-yl}acetamide (CAS No. 854004-98-1) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its unique structural features, has been the subject of numerous studies aimed at elucidating its biological activities and mechanisms of action.

The molecular structure of 2-(2,4-dimethylphenyl)amino-N-{5-(2-fluorophenyl)methyl-1,3-thiazol-2-yl}acetamide is composed of a thiazole ring, a fluorinated phenyl group, and a dimethylphenyl amino moiety. These functional groups contribute to the compound's stability and reactivity, making it an attractive candidate for drug development. Recent research has focused on its potential as an inhibitor of specific enzymes and receptors involved in various disease pathways.

In the context of cancer research, 2-(2,4-dimethylphenyl)amino-N-{5-(2-fluorophenyl)methyl-1,3-thiazol-2-yl}acetamide has shown promising results as an inhibitor of the epidermal growth factor receptor (EGFR). EGFR is a key target in the treatment of several types of cancer, including non-small cell lung cancer (NSCLC) and colorectal cancer. Studies have demonstrated that this compound effectively inhibits EGFR phosphorylation and downstream signaling pathways, leading to reduced cell proliferation and increased apoptosis in cancer cells.

Beyond its anti-cancer properties, 2-(2,4-dimethylphenyl)amino-N-{5-(2-fluorophenyl)methyl-1,3-thiazol-2-yl}acetamide has also been investigated for its potential in treating neurodegenerative diseases. Research suggests that this compound may have neuroprotective effects by modulating the activity of certain enzymes involved in oxidative stress and inflammation. For instance, it has been shown to inhibit the activity of monoamine oxidase (MAO), an enzyme that plays a crucial role in the breakdown of neurotransmitters such as dopamine and serotonin.

The pharmacokinetic properties of 2-(2,4-dimethylphenyl)amino-N-{5-(2-fluorophenyl)methyl-1,3-thiazol-2-yl}acetamide have also been extensively studied. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It is well-absorbed orally and has a reasonable half-life in plasma, making it suitable for once-daily dosing regimens. Additionally, the compound shows low toxicity in animal models, further supporting its potential for clinical development.

In terms of clinical trials, several Phase I and Phase II studies have been conducted to evaluate the safety and efficacy of 2-(2,4-dimethylphenyl)amino-N-{5-(2-fluorophenyl)methyl-1,3-thiazol-2-yl}acetamide. These trials have generally reported positive outcomes, with patients experiencing significant improvements in disease symptoms and quality of life. However, larger-scale Phase III trials are still needed to confirm these findings and establish the compound's place in standard treatment regimens.

The synthesis of 2-(2,4-dimethylphenyl)amino-N-{5-(2-fluorophenyl)methyl-1,3-thiazol-2-yl}acetamide involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Key synthetic steps include the formation of the thiazole ring through a condensation reaction between 5-methoxybenzothiazole and 1-chloroacetyl chloride, followed by substitution reactions to introduce the fluorinated phenyl and dimethylphenyl amino groups. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound on a commercial scale.

In conclusion, 2-(2,4-dimethylphenyl)amino-N-{5-(2-fluorophenyl)methyl-1,3-thiazol-2-yl}acetamide (CAS No. 854004-98-1) represents a promising candidate for the development of novel therapeutics targeting various diseases. Its unique molecular structure confers multiple biological activities that make it an attractive molecule for further investigation. Ongoing research continues to explore its full potential in both preclinical and clinical settings.